Cas no 152915-83-8 (6-Benzyloxynaphthalene-2-boronic Acid)

• Product Name: 6-Benzyloxynaphthalene-2-boronic Acid
• CAS No: 152915-83-8
• MF: C₁₇H₁₅BO₃
• MW: 278.110204935074
• MDL: MFCD04115402
• CID: 134891
• PubChem ID: 2794628
• Update Time: 2025-06-12

6-Benzyloxynaphthalene-2-boronic Acid Chemical and Physical Properties

Names and Identifiers

• 6-Benzyloxy-2-naphthylboronic acid
• 6-(Benzyloxy)-2-naphthylboronic acid
• Boronic acid,B-[6-(phenylmethoxy)-2-naphthalenyl]-
• (6-phenylmethoxynaphthalen-2-yl)boronic acid
• AKOS BRN-0518
• 6-Benzyloxy-2-naphthaleneboronic acid
• 6-BENZYLOXYNAPHTHALENE-2-BORONIC ACID
• CS-0174971
• CGA91583
• MFCD04115402
• AKOS004119294
• D71319
• A883864
• AB19956
• [6-(benzyloxy)naphthalen-2-yl]boronic acid
• FT-0715065
• DTXSID90383273
• 6-Benzyloxy-2-naphthylboronicacid
• 152915-83-8
• 6-(benzyloxy)naphthalen-2-ylboronic acid
• (6-(Benzyloxy)naphthalen-2-yl)boronic acid
• SCHEMBL257567
• BS-27515
• DB-029214
• 6-Benzyloxynaphthalene-2-boronic Acid

• MDL： MFCD04115402
• Inchi： 1S/C17H15BO3/c19-18(20)16-8-6-15-11-17(9-7-14(15)10-16)21-12-13-4-2-1-3-5-13/h1-11,19-20H,12H2
• InChI Key： ZVHAZMUBLCEMGG-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=C2C=C(B(O)O)C=CC2=C1

Computed Properties

• Exact Mass: 278.11100
• Monoisotopic Mass: 278.1114245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.24
• Boiling Point: 510.4°C at 760 mmHg
• Flash Point: 262.5°C
• Refractive Index: 1.655
• PSA: 49.69000
• LogP: 2.09860

6-Benzyloxynaphthalene-2-boronic Acid Security Information

• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Additional information on 6-Benzyloxynaphthalene-2-boronic Acid

Introduction to 6-Benzyloxynaphthalene-2-boronic Acid (CAS No: 152915-83-8)

6-Benzyloxynaphthalene-2-boronic Acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its versatile applications. This compound, identified by the chemical abstracts service number 152915-83-8, is a derivative of naphthalene and features a boronic acid functional group, making it a valuable intermediate in organic synthesis. The benzyloxy substituent enhances its reactivity and stability, facilitating its use in various chemical transformations.

The significance of 6-Benzyloxynaphthalene-2-boronic Acid lies in its role as a key building block in the synthesis of complex molecules, particularly in the development of novel therapeutic agents. Boronic acids are well-known for their ability to participate in Suzuki-Miyaura cross-coupling reactions, which are fundamental to constructing biaryl structures found in many biologically active compounds. This reaction is highly favored in drug discovery due to its efficiency and selectivity.

In recent years, research has highlighted the utility of 6-Benzyloxynaphthalene-2-boronic Acid in the synthesis of pharmaceuticals targeting various diseases. For instance, studies have demonstrated its application in the preparation of kinase inhibitors, which are crucial in treating cancers and inflammatory disorders. The naphthalene core provides a rigid scaffold that can be modified to interact with specific biological targets, while the boronic acid moiety allows for further functionalization through cross-coupling reactions.

The benzyloxy group in 6-Benzyloxynaphthalene-2-boronic Acid also contributes to the compound's solubility and bioavailability, making it an attractive candidate for medicinal chemistry applications. Researchers have leveraged this property to develop prodrugs and delivery systems that enhance the efficacy of therapeutic agents. Additionally, the compound's stability under various reaction conditions makes it a reliable reagent in multi-step synthetic routes.

Advances in computational chemistry have further expanded the applications of 6-Benzyloxynaphthalene-2-boronic Acid. Molecular modeling studies have revealed its potential as a ligand in metal-catalyzed reactions, providing insights into its electronic structure and reactivity. These findings have enabled chemists to design more efficient synthetic strategies and optimize reaction conditions for higher yields.

Moreover, the compound has been explored in the development of advanced materials, such as organic semiconductors and liquid crystals. Its aromatic structure and boronic acid functionality make it suitable for constructing polymers with unique optical and electronic properties. Such materials are essential for next-generation electronic devices, including flexible displays and solar cells.

In summary, 6-Benzyloxynaphthalene-2-boronic Acid (CAS No: 152915-83-8) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its role as a key intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions, underscores its importance in drug development. The benzyloxy substituent enhances its utility by improving solubility and stability, while computational studies continue to uncover new possibilities for its application. As research progresses, 6-Benzyloxynaphthalene-2-boronic Acid is expected to remain a cornerstone in synthetic chemistry and material science innovation.